4-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)butanamide
Overview
Description
4-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)butanamide, also known as CFN-99554, is a novel chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)butanamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer treatment, this compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression. In inflammation studies, this compound has been found to inhibit the activation of nuclear factor-kappa B, a transcription factor that regulates the production of pro-inflammatory cytokines. In neurological disorders, this compound has been found to modulate the activity of neurotransmitters and protect against oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the research area. In cancer treatment, this compound has been shown to induce apoptosis and inhibit cell proliferation. In inflammation studies, this compound has been found to reduce the production of pro-inflammatory cytokines and inhibit the migration of immune cells. In neurological disorders, this compound has been found to improve cognitive function and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
4-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)butanamide has several advantages for lab experiments, including its relatively low toxicity and high purity. However, one limitation is the lack of available data on its pharmacokinetics and pharmacodynamics. Additionally, further research is needed to determine its optimal dosage and administration method.
Future Directions
There are several future directions for 4-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)butanamide research, including exploring its potential therapeutic applications in other areas, such as cardiovascular disease and metabolic disorders. Further studies are also needed to determine its optimal dosage and administration method, as well as its pharmacokinetics and pharmacodynamics. Additionally, research on the synthesis of this compound analogs may lead to the development of more potent and selective compounds.
Scientific Research Applications
4-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)butanamide has been found to have potential therapeutic applications in various scientific research areas, including cancer treatment, inflammation, and neurological disorders. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, this compound has been found to have neuroprotective effects and improve cognitive function.
Properties
IUPAC Name |
4-(4-chloro-2-methylphenoxy)-N-[(4-fluorophenyl)methyl]butanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClFNO2/c1-13-11-15(19)6-9-17(13)23-10-2-3-18(22)21-12-14-4-7-16(20)8-5-14/h4-9,11H,2-3,10,12H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAAZQEDHLBKHJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OCCCC(=O)NCC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.